4-Amino-2,6-dimethylphenylsulfonyl nitromethane

• CAS RN: 132414-04-1
• Molecular Formula: C9H12N2O4S
• Molecular Weight: 244.27 g/mol
• IUPAC Name: 3,5-dimethyl-4-(nitromethylsulfonyl)aniline
• InChI: InChI=1S/C9H12N2O4S/c1-6-3-8(10)4-7(2)9(6)16(14,15)5-11(12)13/h3-4H,5,10H2,1-2H3
• InChI Key: FIMPGOJEDMNMHL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1S(=O)(=O)C[N+](=O)[O-])C)N
• synonyms: 3,5-dimethyl-4-((nitromethyl)sulfonyl)benzenamine; 4-amino-2,6-dimethylphenylsulfonyl nitromethane; ICI 222155; ICI-222155

Description

4-Amino-2,6-dimethylphenylsulfonyl nitromethane, also known as this compound, is a useful research compound. Its molecular formula is C9H12N2O4S and its molecular weight is 244.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(4-Acetamido-2,6-dimethylphenylsulfonyl)nitromethane (11.5 g, 40 mM) is added in one portion to a boiling mixture of concentrated hydrochloric acid (22 mL), water (110 mL) and ethanol (45 mL). The mixture is stirred at reflux until a clear solution is formed (about 20 minutes) and then for a further 10 mins. The hot reaction mixture is then poured into an excess of ice-cold saturated sodium bicarbonate solution. The aqueous mixture is extracted with ethyl acetate. The combined extracts are washed with brine, dried (MgSO4) and the solvent removed by evaporation to give (4-amino-2,6-dimethylphenylsulfonyl)nitromethane, as a solid, m.p. 132°-133° C. [after recrystallisation from ethanol] in 73% yield; NMR(d6 -DMSO, 200 MHz): 2.39(6H, s), 6.19(4H, s), 6.35(2H, s); microanalysis, found: C,44.5; H,4.9; N,11.6%; C9H12N2O4S requires: C,44.3; H,4.9; N,11.5%.